N-(4-amino-2-methoxyphenyl)acetamide
Description
N-(4-amino-2-methoxyphenyl)acetamide is an organic compound that serves as an intermediate in the synthesis of pharmaceuticals, such as anticancer drugs. It is particularly noted as a precursor in the production of N-(4-amino-3-methoxyphenyl)methanesulfonamide, which is a part of the anticancer drug Amsacrine . The compound is characterized by the presence of an amino group and a methoxy group attached to a phenyl ring, which is further linked to an acetamide moiety.
Synthesis Analysis
The synthesis of this compound involves the reduction of N-(2-methoxy-4-nitrophenyl)acetamide using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere . This method is a part of a two-step process in the overall synthesis of the anticancer drug side chain. Other related compounds, such as substituted N-(2-hydroxyphenyl)acetamides, have been synthesized from various nitrophenol precursors and characterized using spectroscopic methods . Additionally, the synthesis of related acetamide derivatives has been reported, which includes the use of different reagents and catalysts to achieve the desired functionalization and molecular structure .
Molecular Structure Analysis
The molecular structure of this compound has been determined through X-ray crystallography, which reveals the spatial arrangement of atoms within the compound . The compound crystallizes from ethyl acetate and exhibits specific bonding patterns and molecular conformations. Similar compounds have been analyzed to show intramolecular hydrogen bonds and other non-covalent interactions that influence the stability and electronic properties of the molecules .
Chemical Reactions Analysis
This compound can participate in various chemical reactions due to its functional groups. The amino group can act as a nucleophile in substitution reactions, while the acetamide moiety can be involved in condensation reactions. The methoxy group can influence the electronic properties of the phenyl ring, affecting the reactivity of the compound. The synthesis of related compounds demonstrates the versatility of acetamide derivatives in forming hydrogen bonds and other interactions that are crucial for their biological activity .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as solubility, melting point, and stability, are determined by its molecular structure. The presence of both polar (amide) and non-polar (methoxy) groups can influence its solubility in various solvents. The compound's stability under different conditions is essential for its use as an intermediate in pharmaceutical synthesis. The related compounds' properties have been studied using various spectroscopic techniques and theoretical methods to understand their behavior in different environments .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various receptors and enzymes .
Mode of Action
It’s known that similar compounds can oxidize primary aromatic amines .
Biochemical Pathways
Related compounds have been found to influence various biological activities .
Pharmacokinetics
Similar compounds have been studied for their pharmacokinetic properties .
Result of Action
Related compounds have been found to have various therapeutic activities .
Action Environment
The environment can play a significant role in the effectiveness of similar compounds .
properties
IUPAC Name |
N-(4-amino-2-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-6(12)11-8-4-3-7(10)5-9(8)13-2/h3-5H,10H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMVYKWOITGSLDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20201411 |
Source
|
| Record name | 2-Acetylamino-5-aminoanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20201411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5329-15-7 |
Source
|
| Record name | 2-Acetylamino-5-aminoanisole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005329157 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5329-15-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7551 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5329-15-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1873 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Acetylamino-5-aminoanisole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20201411 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Acetylamino-5-aminoanisole | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K8ZJ3JF8WF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Q & A
Q1: What is the significance of N-(4-amino-2-methoxyphenyl)acetamide in pharmaceutical synthesis?
A1: this compound is a key intermediate in the synthesis of N-(4-amino-3-methoxyphenyl)methanesulfonamide. [] This latter compound serves as the side chain of Amsacrine, an anticancer drug. The provided research focuses on the isolation and characterization of this intermediate, highlighting its importance in the multi-step synthesis of a pharmaceutical compound.
Q2: How is this compound synthesized and characterized?
A2: The research describes the synthesis of this compound through the reduction of N-(2-methoxy-4-nitrophenyl)acetamide. [] This reduction is carried out in ethanol using palladium on carbon (Pd/C) as a catalyst under a hydrogen atmosphere. The resulting this compound is then crystallized from ethylacetoacetate. [] While the abstract doesn't detail the spectroscopic characterization, it does mention that the compound's structure was confirmed, likely through techniques like NMR and mass spectrometry.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(4-Methylphenyl)sulfonyl]pyrrolidine](/img/structure/B1295941.png)
